5-(Tetradecyloxy)-2-furoyl-coenzyme A

• CAS No.: 71865-60-6
• Molecular Formula: C40H66N7O19P3S
• Molecular Weight: 1074 g/mol
• IUPAC Name: S-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 5-tetradecoxyfuran-2-carbothioate
• InChI: InChI=1S/C40H66N7O19P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-21-60-30-17-16-27(63-30)39(52)70-22-20-42-29(48)18-19-43-37(51)34(50)40(2,3)24-62-69(58,59)66-68(56,57)61-23-28-33(65-67(53,54)55)32(49)38(64-28)47-26-46-31-35(41)44-25-45-36(31)47/h16-17,25-26,28,32-34,38,49-50H,4-15,18-24H2,1-3H3,(H,42,48)(H,43,51)(H,56,57)(H,58,59)(H2,41,44,45)(H2,53,54,55)
• InChI Key: NXAHLFOPZQJPNH-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCOC1=CC=C(O1)C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)OP(=O)(O)O)O
• Other CAS No.: 928-17-6
• Synonyms: 5-(tetradecyloxy)-2-furoyl-coenzyme A; coenzyme A, 5-(tetradecyloxy)-2-furoyl-; tofyl-CoA

Description

5-(Tetradecyloxy)-2-furoyl-coenzyme A (TOFA) is a synthetic compound derived from 5-(tetradecyloxy)-2-furoic acid, a potent inhibitor of acetyl-CoA carboxylase (ACC), the rate-limiting enzyme in fatty acid synthesis. Structurally, TOFA consists of a furan ring substituted with a tetradecyloxy chain and a carboxylic acid group, which facilitates its interaction with ACC’s catalytic domain . Its molecular formula is C₁₉H₃₂O₄, with a molecular weight of 324.45 g/mol, and it exhibits solubility in dimethyl sulfoxide (DMSO) .

TOFA’s primary mechanism involves competitive inhibition of ACC, thereby reducing the conversion of acetyl-CoA to malonyl-CoA. This inhibition disrupts de novo lipogenesis, a pathway critical for cellular energy storage and membrane synthesis . Studies demonstrate its efficacy in lowering serum lipid levels in animal models, with minimal hepatotoxicity compared to traditional hypolipidemic agents . Additionally, TOFA has shown anti-proliferative effects in cholangiocarcinoma and breast cancer by inducing cell-cycle arrest (G0/G1 phase) and apoptosis via AMPK pathway activation .

Comparison with Similar Compounds

TOFA vs. MEDICA 16

Parameter	TOFA	MEDICA 16
Target	ACC1 and ACC2 isoforms	ACC and mitochondrial enzymes
Mechanism	Competitive inhibition of ACC	Dual inhibition of ACC and induction of malic enzyme
Lipid-Lowering Effect	Reduces hepatic triglycerides by 40–60% in rats	Decreases VLDL secretion in liver
Cytotoxicity	Non-cytotoxic alone; synergizes with FAS inhibitors	Induces apoptosis in flavivirus-infected cells
Therapeutic Use	Cancer, metabolic disorders	Viral infection, metabolic syndrome

MEDICA 16 (3,3',14,14'-Tetramethylhexadecane-1,4-dioic acid) shares TOFA’s ACC inhibitory activity but additionally modulates mitochondrial glycerol-3-phosphate dehydrogenase, making it broader in metabolic regulation . Unlike TOFA, MEDICA 16 directly impairs viral replication in West Nile virus models by depleting lipid reservoirs essential for virion assembly .

Fatty Acid Synthase (FAS) Inhibitors

TOFA vs. Cerulenin and C75

Parameter	TOFA	Cerulenin/C75
Target	ACC	FAS
Malonyl-CoA Levels	Reduces by 60%	Increases 3–5 fold
Cytotoxicity	Non-cytotoxic; requires combinatorial therapy	Highly cytotoxic via malonyl-CoA accumulation
Cancer Selectivity	Limited efficacy in monotherapy	Potent activity against FAS-overexpressing tumors

FAS inhibitors like cerulenin and C75 induce apoptosis by accumulating malonyl-CoA, a toxic intermediate in cancer cells. In contrast, TOFA’s ACC inhibition lowers malonyl-CoA, explaining its lack of standalone cytotoxicity . However, TOFA’s suppression of malonyl-CoA can counteract cerulenin’s toxicity, highlighting divergent metabolic vulnerabilities .

Natural Fatty Acids

TOFA vs. Oleic Acid

Parameter	TOFA	Oleic Acid
Lipogenesis Inhibition	IC₅₀ = 4 μM (MCF7 cells)	Weak inhibitor (IC₅₀ > 100 μM)
Citrate Accumulation	Increases intracellular citrate 2-fold	No significant effect
Adipocyte Effects	Inhibits fatty acid synthesis by 80%	Mild suppression (~20%)

TOFA’s synthetic structure enhances its potency compared to natural fatty acids. In adipocytes, TOFA-CoA derivatives directly inhibit ACC, whereas oleate primarily acts through feedback regulation .

Key Research Findings

Hypolipidemic Activity : TOFA reduces serum triglycerides by 50% in primates without hepatomegaly, outperforming clofibrate analogs .

Cancer Therapy: In cholangiocarcinoma, TOFA (50 μM) reduces cell viability by 70% via caspase-3 activation .

Viral Inhibition : Combined with MEDICA 16, TOFA decreases flavivirus titers by 90% in vitro .

Metabolic Synergy: Co-treatment with C75 and TOFA reduces breast tumor growth by 87% in xenografts .